Cas no 347399-60-4 (1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol)

1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol structure

347399-60-4 structure

Product Name:1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol

CAS No:347399-60-4

MF:C₂₈H₃₈N₄O₄

MW:494.625727176666

CID:5792806

PubChem ID:4386273

Update Time:2023-12-26

1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

- SR-01000396545-1
- SR-01000396545
- 1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol
- 347399-60-4
- 1,4-phenylenebis((1-hexyl-5-hydroxy-3-methyl-1H-pyrazol-4-yl)methanone)
- 2-hexyl-4-[4-(2-hexyl-5-methyl-3-oxo-1H-pyrazole-4-carbonyl)benzoyl]-5-methyl-1H-pyrazol-3-one
- F0037-8054
- AKOS024574354
- Methanone, 1,4-phenylenebis[(1-hexyl-5-hydroxy-3-methyl-1H-pyrazol-4-yl)- (9CI)
- Inchi： 1S/C28H38N4O4/c1-5-7-9-11-17-31-27(35)23(19(3)29-31)25(33)21-13-15-22(16-14-21)26(34)24-20(4)30-32(28(24)36)18-12-10-8-6-2/h13-16,29-30H,5-12,17-18H2,1-4H3
- InChI Key： VXIXVWXAVQNBOJ-UHFFFAOYSA-N
- SMILES： O=C1C(C(C2C=CC(=CC=2)C(C2=C(C)NN(C2=O)CCCCCC)=O)=O)=C(C)NN1CCCCCC

Computed Properties

Exact Mass: 494.28930571g/mol
Monoisotopic Mass: 494.28930571g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 36
Rotatable Bond Count: 14
Complexity: 841
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.4
Topological Polar Surface Area: 98.8Å²

Experimental Properties

Density: 1.19±0.1 g/cm3(Predicted)
Boiling Point: 606.9±55.0 °C(Predicted)
pka: 6.51±0.50(Predicted)

1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0037-8054-2μmol	1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol	347399-60-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0037-8054-5μmol	1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol	347399-60-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0037-8054-10μmol	1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol	347399-60-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0037-8054-20μmol	1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol	347399-60-4	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0037-8054-1mg	1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol	347399-60-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0037-8054-2mg	1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol	347399-60-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0037-8054-3mg	1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol	347399-60-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0037-8054-4mg	1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol	347399-60-4	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0037-8054-5mg	1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol	347399-60-4	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0037-8054-10mg	1-hexyl-4-[4-(1-hexyl-5-hydroxy-3-methyl-1H-pyrazole-4-carbonyl)benzoyl]-3-methyl-1H-pyrazol-5-ol	347399-60-4	90%+	10mg	$79.0	2023-05-17